Cas no 1936570-18-1 (1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)-)

• Product Name: 1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)-
• CAS No: 1936570-18-1
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• CID: 5285147
• Update Time: 2025-05-22

1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)-

• Inchi： 1S/C6H9BrN2S/c1-5(3-7)2-6-4-8-10-9-6/h4-5H,2-3H2,1H3
• InChI Key： XPWHQMQYKRXYJV-UHFFFAOYSA-N
• SMILES： S1N=CC(CC(C)CBr)=N1

Additional information on 1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)-

1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)-

1,2,5-Thiadiazole, 3-(3-bromo-2-methylpropyl)- is a heterocyclic compound with the CAS registry number 1936570-18-1. This compound belongs to the class of thiadiazoles, which are five-membered rings consisting of four carbon atoms and one sulfur atom. The thiadiazole ring system is widely studied due to its unique chemical properties and potential applications in various fields such as pharmacology, agrochemistry, and materials science.

The structure of 1,2,5-thiadiazole is characterized by its sulfur atom at position 1 and nitrogen atoms at positions 2 and 5. The substituent at position 3 is a 3-bromo-2-methylpropyl group, which adds complexity to the molecule and influences its reactivity and stability. This substitution pattern makes the compound a valuable precursor for synthesizing more complex molecules with tailored functionalities.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery. For instance, thiadiazole-containing compounds have shown promising results in anti-inflammatory and anticancer activities. The bromine atom in the substituent of this compound can act as a leaving group in nucleophilic substitution reactions, making it a versatile building block for medicinal chemistry applications.

In terms of synthesis, 1,2,5-thiadiazole derivatives are typically prepared through cyclization reactions involving thioamides or other sulfur-containing precursors. The specific substitution pattern of this compound suggests that it could be synthesized via a combination of alkylation and cyclization steps. Researchers have explored various reaction conditions to optimize the yield and purity of such compounds.

The chemical stability of 1936570-18-1 is another area of interest. Studies indicate that thiadiazoles are generally stable under mild conditions but can undergo transformations under specific reaction conditions. For example, heating or exposure to strong oxidizing agents can lead to ring-opening reactions or further functionalization of the molecule.

From an environmental perspective, understanding the degradation pathways of thiadiazole derivatives is crucial for assessing their ecological impact. Recent research has focused on biodegradation studies using microbial cultures to determine how these compounds break down in natural environments. This information is essential for ensuring sustainable practices in their production and use.

In conclusion, 1,2,5-thiadiazole, 3-(3-bromo-2-methylpropyl)- (CAS No. 1936570-18-1) is a significant compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool in chemical research and development. As new studies emerge, this compound continues to demonstrate its potential as a key player in advancing scientific knowledge and technological innovations.